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Compound of Interest

Compound Name: Benzyl glycolate

CAS No.: 80409-16-1

Cat. No.: B1332358

Get Quote

Part 1: Executive Safety Directive
Do NOT pour Benzyl Glycolate down the drain. While Benzyl Glycolate (Benzyl 2-

hydroxyacetate) is often classified as a non-regulated material for transport (non-hazardous per

DOT), it poses significant risks to aquatic ecosystems (WGK 3 classification) and requires

thermal destruction.

Immediate Action Summary:

Primary Disposal Method: Chemical Incineration with afterburner and scrubber.

Segregation: Isolate from strong oxidizing agents and nitrates.

RCRA Status: Non-listed (Not P or U listed). Likely Non-RCRA Regulated unless mixed with

listed solvents, but must be managed as Chemical Waste under "Cradle-to-Grave" liability

standards.

Part 2: Chemical Profile & Waste Characterization
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Effective disposal requires understanding the physicochemical properties that dictate waste

behavior. Benzyl glycolate is an ester with a high flash point, meaning it does not meet the

definition of an Ignitable Waste (D001) under US EPA regulations, but it remains a combustible

organic liquid.

Physicochemical Data for Waste Logistics
Property Value Disposal Implication

CAS Number 30379-58-9
Unique identifier for waste

manifests.

Physical State
Liquid (Colorless to pale

yellow)

Requires leak-proof

containment (HDPE/Glass).

Flash Point >113°C (>235°F)

Not D001 Ignitable.[1] Can be

co-packed with other non-

flammable organics.

Water Solubility Low / Sparingly Soluble

Do not attempt aqueous

dilution. Phase separation will

occur.

Reactivity
Stable; Incompatible with

Oxidizers

Keep away from nitric acid,

perchlorates, and

permanganates.

Aquatic Toxicity WGK 3 (Severe Hazard)
strictly prohibited from sanitary

sewer systems.
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Expert Insight: The high flash point (>113°C) is a critical logistical detail. Unlike low-flash

solvents (e.g., Acetone, Ethyl Acetate), Benzyl Glycolate does not require "Flammable" storage

cabinets, but it does provide fuel load in a fire. Store in "General Organic" waste streams, not

"Flammable" streams if your facility segregates strictly by flash point to lower insurance

premiums.

Part 3: Step-by-Step Disposal Workflow
This protocol follows the "Segregate – Containerize – Destruct" methodology to ensure

compliance and safety.

Phase 1: Segregation & Collection[2]
Stream Identification: Classify Benzyl Glycolate waste as "Non-Halogenated Organic

Waste."

Incompatibility Check: Ensure the waste stream contains NO strong oxidizers (e.g.,

Hydrogen Peroxide, Nitric Acid). Mixing esters with oxidizers can lead to exothermic

hydrolysis or pressure buildup.

Solvent Mixing: It is chemically safe to mix Benzyl Glycolate with compatible solvents such

as:

Methanol / Ethanol[2]

Acetonitrile[1][3]

DMSO[2]

Dichloromethane (Note: If mixed with DCM, the entire stream becomes Halogenated

Waste).
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Phase 2: Containerization
Vessel Type: Use amber glass bottles or High-Density Polyethylene (HDPE) jerricans.

Headspace: Leave at least 10% headspace to accommodate thermal expansion.

Closure: Caps must be screw-top and solvent-resistant (Polypropylene or PTFE-lined).

Phase 3: Labeling
Standard "Hazardous Waste" labels must be applied. Even if the material is non-RCRA

regulated, it is chemical waste.

Constituents: List "Benzyl Glycolate" clearly.

Hazard Checkbox: Mark "Toxic" (due to aquatic toxicity) and "Irritant."

Phase 4: Final Disposal (Thermal Destruction)
The only validated disposal method for Benzyl Glycolate is high-temperature incineration.

Mechanism: The compound is dissolved in a combustible solvent and burned in a chemical

incinerator equipped with an afterburner and scrubber.

Combustion Products: Carbon oxides (

,

).

Facility Requirement: Must be performed by a licensed TSDF (Treatment, Storage, and

Disposal Facility).

Part 4: Waste Decision Logic (Visualization)
The following diagram illustrates the decision matrix for handling Benzyl Glycolate waste

streams in a research setting.
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Benzyl Glycolate Waste Generated

Is the waste pure Benzyl Glycolate?

Is it mixed with other solvents?

No

Stream A: Non-Regulated Organic Waste
(High BTU Value)

Yes

Does the mixture contain Halogens?
(e.g., DCM, Chloroform)

Yes

Stream B: Halogenated Organic Waste
(Requires Specific Incineration)

Yes (Halogenated)

Stream C: Non-Halogenated Organic Waste

No (Non-Halogenated)

Final Disposal: Chemical Incineration
(TSDF)

Click to download full resolution via product page

Figure 1: Decision matrix for categorizing Benzyl Glycolate waste streams. Note that while

pure material is non-regulated, mixing with halogenated solvents alters the regulatory

classification.

Part 5: Emergency Procedures (Spill & Exposure)
In the event of a spill during waste transfer, adhere to the following protocols.

Small Spill (< 500 mL)
Evacuate: Clear the immediate area.
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PPE: Wear nitrile gloves, lab coat, and safety goggles.

Containment: Absorb with inert material (vermiculite, dry sand, or commercial spill pads). Do

not use sawdust (combustible).

Cleanup: Sweep absorbed material into a hazardous waste pail. Clean surface with soap

and water.[1]

Exposure Response
Skin Contact: Wash with soap and plenty of water.[1] Benzyl glycolate is a potential skin

irritant; monitor for redness.

Eye Contact: Flush eyes with water as a precaution for 15 minutes.

Inhalation: Move to fresh air. If breathing is difficult, give oxygen.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1332358/docs#proper-disposal-procedures-for-
benzyl-glycolate-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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